Cas no 62469-63-0 (1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]-)
![1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]- structure](https://www.kuujia.com/scimg/cas/62469-63-0x500.png)
62469-63-0 structure
Product name:1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]-
1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]-
- 4-(2,4-dioxopentan-3-yldiazenyl)naphthalene-1-sulfonic acid
- 62469-63-0
- 4-[(E)-(2,4-Dioxopentan-3-yl)diazenyl]naphthalene-1-sulfonic acid
- DTXSID20488528
-
- Inchi: InChI=1S/C15H14N2O5S/c1-9(18)15(10(2)19)17-16-13-7-8-14(23(20,21)22)12-6-4-3-5-11(12)13/h3-8,15H,1-2H3,(H,20,21,22)
- InChI Key: BZVREVUNUGLGMP-UHFFFAOYSA-N
- SMILES: CC(=O)C(C(=O)C)N=NC1=CC=C(C2=CC=CC=C21)S(=O)(=O)O
Computed Properties
- Exact Mass: 334.06242
- Monoisotopic Mass: 334.06234272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 113.23
1-Naphthalenesulfonic acid, 4-[(1-acetyl-2-oxopropyl)azo]- Related Literature
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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